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Cat. No.: B1682234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraconazole is a broad-spectrum systemic triazole fungicide used to control a variety of
fungal diseases in agricultural crops. Its application, while beneficial for crop protection,
necessitates a thorough understanding of its environmental fate and behavior, particularly
within the soil compartment. This technical guide provides an in-depth overview of the current
scientific knowledge regarding tetraconazole's persistence, mobility, and transformation in sail,
intended to inform risk assessment and guide future research.

Data Summary

The environmental fate of a pesticide in soil is governed by a complex interplay of physical,
chemical, and biological processes. Key parameters that quantify these processes for
tetraconazole are summarized below.

Table 1: Physicochemical Properties and Sorption
Coefficients of Tetraconazole
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Parameter Value Reference
Log K_ow_ 3.56 [1]

Water Solubility (mg/L) 156 [1]

Vapor Pressure (mm Hg) 1.35x10°° [1]

Soil Organic Carbon-Water

Partitioning Coefficient (K_oc_) 531 - 1,922 [1]

(mL/g)

Table 2: Degradation and Leaching Potential of
T le in Sail

Soil
Parameter Value o Reference
TypelConditions
) ) Dependent on
Degradation Half-Life o
69 - 87 application [2]
(DTso) (days) .
concentration
66.9 -77.2 (at 2.5 Alluvial, Red Lateritic, 1]
ug/g) Coastal Saline
73.4-86.0 (at5.0 Alluvial, Red Lateritic, Bl
Ho/g) Coastal Saline
Up to 1688 [5]
Groundwater Ubiquity
1.73 Calculated [6]

Score (GUS)

Environmental Fate Processes

The following sections detail the primary processes that dictate the environmental fate of

tetraconazole in the soil environment.

Sorption and Mobility
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The mobility of tetraconazole in soil is largely governed by its sorption to soil particles. The soil
organic carbon-water partitioning coefficient (K_oc_) for tetraconazole ranges from 531 to
1,922 mL/g, which suggests low to moderate mobility[1]. This is further supported by a
calculated Groundwater Ubiquity Score (GUS) of 1.73, classifying it as having a low leaching
potential[6]. The GUS index is an empirical model that relates pesticide persistence (half-life)
and sorption (K_oc ) to its likelihood of contaminating groundwater.

Sorption is influenced by soil properties such as organic matter content, clay content, and pH.
For triazole fungicides, which can be nitrogenous compounds, the percentage of organic matter
is often the most highly correlated soil characteristic to the soil-water distribution coefficient
(K_d)[7].

Degradation

Degradation is a key process that reduces the concentration of tetraconazole in the soil over
time. This occurs through both microbial and abiotic pathways.

Microbial Degradation: This is considered the primary mechanism for tetraconazole dissipation
in soil. The degradation half-life (DTso) in soil has been reported to range from 67 to over 100
days in laboratory and field studies, and in some cases, it can be significantly longer[5]. One
study found DTso values ranging from 69 to 87 days, depending on the initial application
concentration[2]. Another study reported DTso values of 66.9 to 86.0 days across different soil
types (alluvial, red lateritic, and coastal saline)[3][4].

Abiotic Degradation:
o Hydrolysis: Tetraconazole is stable to hydrolysis at environmentally relevant pH values.

o Photolysis: Photodegradation on the soil surface is generally not considered a major
dissipation pathway for tetraconazole.

Tetraconazole Degradation Pathway in Soil

The degradation of tetraconazole in soil leads to the formation of various metabolites. The
primary identified soil metabolite is 2-(2,4-dichlorophenyl)-3-(1H-1,2,4-triazol-1-yl)propanoic
acid (CGA 179944)[6]. Additionally, 1,2,4-triazole is a common metabolite for many triazole
fungicides and is expected to be formed during tetraconazole degradation[6].
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Microbial Oxidation 2-(2,4-dichlorophenyl)-3-(1H-1,2,4-triazol-1-yl)propanoic acid Further Degradation g Mineralization
(CGA179944) (€02, H20, etc)

Click to download full resolution via product page
Figure 1: Proposed degradation pathway of tetraconazole in soil.

Experimental Protocols

Standardized methodologies are crucial for generating reliable and comparable data on the
environmental fate of pesticides. The following sections outline the key experimental protocols

based on OECD guidelines.

Soil Sorption/Desorption: OECD Guideline 106

This guideline describes a batch equilibrium method to determine the soil sorption coefficient

(K_d) and the soil organic carbon-water partitioning coefficient (K_oc ).
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Preparation

Select and characterize soils Prepare tetraconazole solutions
(e.g., pH, %O0C, texture) of known concentrations

Xperimen

Add soil to tetraconazole solutions
in centrifuge tubes

Y

Equilibrate by shaking for a
determined period (e.g., 24h)

Y

Centrifuge to separate soil
and aqueous phases

Ana‘ l'ysis

Analyze aqueous phase for
tetraconazole concentration (Ce)

Y

Calculate amount of tetraconazole
sorbed to soil (Cs) by difference

Y

Calculate Kd = Cs / Ce

Y

Calculate Koc = (Kd / %OC) * 100
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Incubation Setup

Prepare and characterize soil samples

:

Apply *C-tetraconazole to soil at a
defined concentration

l

Incubate soil samples in the dark at
constant temperature and moisture

l

Continuously trap volatile organics

and *CO2
Sampling and Analysis
Analyze trapping solutions for Collect soil samples at
volatiles and 1“CO:2 predetermined time intervals

Extract soil samples with
appropriate solvents

J

Analyze extracts for tetraconazole and
metabolites (e.g., HPLC, LC-MS/MS)

DaWn \

Determine degradation kinetics and
calculate DTso and DTeo values

Identify and quantify major
degradation products

:

Calculate mass balance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetraconazole-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40243894/
https://pubmed.ncbi.nlm.nih.gov/40243894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10840487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10840487/
https://pubmed.ncbi.nlm.nih.gov/23813125/
https://pubmed.ncbi.nlm.nih.gov/23813125/
https://www.researchgate.net/publication/243969338_Dissipation_kinetics_of_tetraconazole_in_three_types_of_soil_and_water_under_laboratory_condition
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.ibacon.com/your-study-type/environmental-fate/oecd-106-adsorption-desorption-using-batch-equilibrium-method
https://www.ibacon.com/your-study-type/environmental-fate/oecd-106-adsorption-desorption-using-batch-equilibrium-method
https://eag.com/wp-content/uploads/2018/01/M-032617-Adsorption-coefficient-relationships-versus-typical-soil-characteristics-for-different-agrochemical-classes.pdf
https://www.benchchem.com/product/b1682234#environmental-fate-and-behavior-of-tetraconazole-in-soil
https://www.benchchem.com/product/b1682234#environmental-fate-and-behavior-of-tetraconazole-in-soil
https://www.benchchem.com/product/b1682234#environmental-fate-and-behavior-of-tetraconazole-in-soil
https://www.benchchem.com/product/b1682234#environmental-fate-and-behavior-of-tetraconazole-in-soil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science

and industry.
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